Cas no 1040318-80-6 (N-(Prop-2-en-1-yl)-1-azabicyclo[2.2.2]octan-3-amine)

• Product Name: N-(Prop-2-en-1-yl)-1-azabicyclo[2.2.2]octan-3-amine
• CAS No: 1040318-80-6
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 5049099
• Update Time: 2025-07-18

N-(Prop-2-en-1-yl)-1-azabicyclo[2.2.2]octan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(prop-2-en-1-yl)-1-azabicyclo[2.2.2]octan-3-amine
• N-prop-2-enyl-1-azabicyclo[2.2.2]octan-3-amine
• N-(Prop-2-en-1-yl)-1-azabicyclo[2.2.2]octan-3-amine

• Inchi： 1S/C10H18N2/c1-2-5-11-10-8-12-6-3-9(10)4-7-12/h2,9-11H,1,3-8H2
• InChI Key： OPYZZRUVBVSTAR-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(C2)NCC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 1.1
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on N-(Prop-2-en-1-yl)-1-azabicyclo[2.2.2]octan-3-amine

N-(Prop-2-en-1-yl)-1-azabicyclo[2.2.2]octan-3-amine (CAS No. 1040318-80-6): A Comprehensive Overview

N-(Prop-2-en-1-yl)-1-azabicyclo[2.2.2]octan-3-amine (CAS No. 1040318-80-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3-Amino-1-azabicyclo[2.2.2]octan-3-yl)prop-2-enylamine, is characterized by its unique bicyclic structure and the presence of an amino group, which endows it with a range of biological activities and potential therapeutic applications.

The chemical structure of N-(Prop-2-en-1-yl)-1-azabicyclo[2.2.2]octan-3-amine consists of a bicyclic ring system with an azetidine ring fused to a cyclohexane ring, and an allylamine substituent attached to the nitrogen atom of the azetidine ring. This structural arrangement provides the compound with a combination of rigidity and flexibility, which is crucial for its interactions with biological targets.

Recent studies have highlighted the potential of N-(Prop-2-en-1-yl)-1-azabicyclo[2.2.2]octan-3-amine in various therapeutic areas. One notable application is in the field of neuropharmacology, where it has shown promise as a modulator of neurotransmitter systems. Research has demonstrated that this compound can interact with serotonin receptors, particularly the 5-HT₇ receptor, which is implicated in mood disorders and cognitive function.

In addition to its neuropharmacological properties, N-(Prop-2-en-1-yl)-1-azabicyclo[2.2.2]octan-3-amine has been investigated for its potential as an antidepressant and anxiolytic agent. Preclinical studies have shown that it can effectively reduce anxiety-like behaviors in animal models, suggesting its potential for treating anxiety disorders.

The compound's ability to cross the blood-brain barrier (BBB) efficiently is another key advantage, making it suitable for central nervous system (CNS) applications. This property is particularly important for drugs targeting neurological disorders, as many compounds face challenges in achieving sufficient brain penetration.

Furthermore, N-(Prop-2-en-1-yl)-1-azabicyclo[2.2.2]octan-3-amine has been explored for its potential as a cognitive enhancer. Studies have indicated that it can improve cognitive function in animal models, which could have implications for treating conditions such as Alzheimer's disease and other forms of cognitive decline.

The pharmacokinetic profile of N-(Prop-2-en-1-y l)-1 -azabicyclo [ 2 . 2 . 2 ] octan -3 -amine has also been extensively studied. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a therapeutic agent. The compound has shown good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens.

In terms of safety, preliminary toxicological studies have indicated that N-(Prop - 2 -en - 1 -yl ) - 1 -azabicyclo [ 2 . 2 . 2 ] octan -3 -amine has a favorable safety profile at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

The synthesis of N-(Prop - 2 -en - 1 -yl ) - 1 -azabicyclo [ 2 . 2 . 2 ] octan -3 -amine involves several steps, including the formation of the bicyclic ring system and the introduction of the allylamine substituent. Various synthetic routes have been developed to optimize yield and purity, making it accessible for large-scale production.

Overall, N-(Prop - 2 -en - yl ) - 1 -azabicyclo [ 2 . 2 . 2 ] octan -3 -amine (CAS No. 1040318 -80 -6) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent.